Cas no 87344-63-6 (1-Naphthalenecarboxylic acid, 4-(phenylmethoxy)-)
1-Naphthalenecarboxylic acid, 4-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenecarboxylic acid, 4-(phenylmethoxy)-
- 1-Naphthalenecarboxylic acid, 4-phenylMethoxy)-
- 4-(Phenylmethoxy)-1-naphthalenecarboxylic acid
- MFCD31561299
- E94751
- CS-0195996
- 4-phenylmethoxynaphthalene-1-carboxylic Acid
- DTXSID801247192
- 4-(Benzyloxy)-1-naphthoic acid
- 87344-63-6
-
- Inchi: 1S/C18H14O3/c19-18(20)16-10-11-17(15-9-5-4-8-14(15)16)21-12-13-6-2-1-3-7-13/h1-11H,12H2,(H,19,20)
- InChI Key: JMTFAIVHIUNGRO-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)=C2C(C=CC=C2)=C(OCC2=CC=CC=C2)C=C1
Computed Properties
- Exact Mass: 278.094294304Da
- Monoisotopic Mass: 278.094294304Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 46.5Ų
1-Naphthalenecarboxylic acid, 4-(phenylmethoxy)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR01RBWO-500mg |
1-Naphthalenecarboxylic acid, 4-(phenylmethoxy)- |
87344-63-6 | 500mg |
$390.00 | 2023-12-14 | ||
| Aaron | AR01RBWO-1g |
1-Naphthalenecarboxylic acid, 4-(phenylmethoxy)- |
87344-63-6 | 95% | 1g |
$384.00 | 2025-02-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1266666-500mg |
4-(Phenylmethoxy)-1-naphthalenecarboxylic acid |
87344-63-6 | 98% | 500mg |
¥2504.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1266666-1g |
4-(Phenylmethoxy)-1-naphthalenecarboxylic acid |
87344-63-6 | 98% | 1g |
¥3615.00 | 2024-04-27 |
1-Naphthalenecarboxylic acid, 4-(phenylmethoxy)- Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on 1-Naphthalenecarboxylic acid, 4-(phenylmethoxy)-
Recent Advances in the Study of 1-Naphthalenecarboxylic acid, 4-(phenylmethoxy)- (CAS: 87344-63-6) and Its Applications in Chemical Biology and Medicine
The compound 1-Naphthalenecarboxylic acid, 4-(phenylmethoxy)- (CAS: 87344-63-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential as a drug candidate.
Recent studies have highlighted the role of 1-Naphthalenecarboxylic acid, 4-(phenylmethoxy)- as a key intermediate in the synthesis of various bioactive molecules. Its naphthalene core, coupled with the phenylmethoxy substituent, provides a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound in the development of novel inhibitors targeting specific enzymes involved in inflammatory pathways, demonstrating promising anti-inflammatory effects in preclinical models.
In addition to its anti-inflammatory properties, 1-Naphthalenecarboxylic acid, 4-(phenylmethoxy)- has shown potential as an anticancer agent. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant cytotoxicity against several cancer cell lines, including breast and lung cancer. The mechanism of action appears to involve the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival.
Another area of interest is the compound's role in neurodegenerative diseases. Preliminary findings suggest that 1-Naphthalenecarboxylic acid, 4-(phenylmethoxy)- derivatives may modulate neurotransmitter systems, offering a potential avenue for the treatment of conditions such as Alzheimer's and Parkinson's diseases. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.
The synthesis of 1-Naphthalenecarboxylic acid, 4-(phenylmethoxy)- has also seen advancements, with researchers developing more efficient and environmentally friendly methods. A recent publication in Organic Letters described a novel catalytic approach that significantly reduces the use of hazardous reagents while maintaining high yields. This development is particularly important for scaling up production for potential clinical applications.
Despite these promising findings, challenges remain in the development of 1-Naphthalenecarboxylic acid, 4-(phenylmethoxy)- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic evaluations. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles.
In conclusion, 1-Naphthalenecarboxylic acid, 4-(phenylmethoxy)- (CAS: 87344-63-6) represents a promising scaffold for the development of novel therapeutic agents across multiple disease areas. Continued research into its biological activities, mechanism of action, and optimization of its chemical properties will be crucial for translating these findings into clinical applications. The compound's versatility and potential make it a valuable subject for ongoing and future studies in the field of chemical biology and medicinal chemistry.
87344-63-6 (1-Naphthalenecarboxylic acid, 4-(phenylmethoxy)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)